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Compound of Interest

Compound Name: (S)-H8-BINAP

Cat. No.: B150971 Get Quote

For researchers and professionals in drug development and scientific research, the responsible

management of chemical reagents is of utmost importance. This document provides a

comprehensive, step-by-step guide for the safe disposal of (S)-H8-BINAP (also known as (S)-

(-)-2,2′-Bis(diphenylphospino)-5,5′,6,6′,7,7′,8,8′-octahydro-1,1′-binaphthyl), ensuring the

protection of laboratory personnel and the environment. Adherence to these procedures is

critical for maintaining a safe laboratory environment and ensuring compliance with local

regulations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat. All handling of (S)-H8-BINAP, particularly in its powdered form, should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.[1]

Quantitative Data Summary
While specific quantitative data for the disposal of (S)-H8-BINAP is not readily available, the

following table summarizes key safety and storage information pertinent to its handling and

disposal.
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Property Value Source

Chemical Name (S)-H8-BINAP Sigma-Aldrich

CAS Number 139139-93-8 Sigma-Aldrich

Molecular Formula C44H40P2 Sigma-Aldrich

Form Powder Sigma-Aldrich

Storage Class 11 (Combustible Solids) Sigma-Aldrich

Water Hazard Class
WGK 3 (highly hazardous for

water)
Sigma-Aldrich

Step-by-Step Disposal Procedure
The disposal of (S)-H8-BINAP must be carried out in strict accordance with all applicable

federal, state, and local environmental regulations. The following procedure provides a general

framework; however, it is crucial to consult the specific Safety Data Sheet (SDS) provided by

the manufacturer and your institution's Environmental Health and Safety (EHS) department for

detailed guidance.

1. Waste Identification and Segregation:

Treat all unused (S)-H8-BINAP and any materials contaminated with it (e.g., pipette tips,

weighing paper, contaminated gloves, and absorbent paper) as hazardous chemical waste.

[1]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.[1] It is particularly important to segregate halogenated and non-

halogenated solvent wastes if applicable.[2]

2. Containerization:

Place solid (S)-H8-BINAP waste and contaminated disposables into a clearly labeled, leak-

proof hazardous waste container.[1]
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For solutions of (S)-H8-BINAP, use a designated, sealed, and chemical-resistant container.

[1] If the original container is used for waste collection, ensure the label is intact and legible.

[2][3]

3. Labeling:

Clearly label the hazardous waste container with the full chemical name: "(S)-H8-BINAP" or

"(S)-(-)-2,2′-Bis(diphenylphospino)-5,5′,6,6′,7,7′,8,8′-octahydro-1,1′-binaphthyl".

Include the approximate quantity of waste and the date of accumulation.[1]

Ensure the label indicates that it is an organophosphorus compound.

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool, dry area away

from incompatible materials, such as strong oxidizing agents.[4][5]

The storage area should be equipped with secondary containment to prevent the spread of

material in case of a leak.

5. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal contractor.[1]

Never dispose of (S)-H8-BINAP down the drain or in the regular trash.[1][4][6] This

compound is classified as highly hazardous to water (WGK 3).

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult local, regional, and national regulations for

complete and accurate classification.[7]

Experimental Protocol: Spill Decontamination
In the event of a spill, the following protocol should be followed:
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Evacuate and Ventilate: Immediately alert others in the vicinity and, if safe to do so, ensure

the area is well-ventilated.

Containment: Prevent the spill from spreading by using an inert, non-combustible absorbent

material such as sand, diatomite, or universal binders.[1][6]

Clean-up:

Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container.

Decontaminate the affected surfaces by scrubbing with an appropriate solvent (e.g.,

alcohol), followed by soap and water.[1]

Disposal of Clean-up Materials: All contaminated cleaning materials must be disposed of as

hazardous waste according to the procedures outlined above.[1]

Disposal Pathway Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-H8-
BINAP.
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Disposal Workflow for (S)-H8-BINAP

On-Site Handling

Final Disposal

Prohibited Actions

Unused or Contaminated (S)-H8-BINAP

Segregate as Organophosphorus Waste

Package in Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Contact Institutional EHS or Licensed Contractor

Hand-off

Arrange for Professional Collection and Disposal

Incineration or Other Approved Treatment

Do NOT Dispose in Regular Trash Do NOT Pour Down the Drain

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

